7,8-Dihydroxy-4-[(4-phenylpiperazin-1-yl)methyl]chromen-2-one

• IUPAC Name: 7,8-dihydroxy-4-[(4-phenylpiperazin-1-yl)methyl]chromen-2-one
• InChI: InChI=1S/C20H20N2O4/c23-17-7-6-16-14(12-18(24)26-20(16)19(17)25)13-21-8-10-22(11-9-21)15-4-2-1-3-5-15/h1-7,12,23,25H,8-11,13H2
• InChI Key: CELBURDFNXLJDX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=O)OC3=C2C=CC(=C3O)O)C4=CC=CC=C4
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

“7,8-Dihydroxy-4-[(4-phenylpiperazin-1-yl)methyl]chromen-2-one” is a derivative of coumarin. Coumarins, also known as o-hydroxycinnamic acid lactones, are a large class of compounds with the core structure of 1,2-benzopyranone. They are widely found in various natural plants as well as microbial metabolites. Many of these coumarin derivatives have anticoagulant, anti-inflammatory, antibacterial, anticancer, and anti-HIV biological activities. In addition, coumarin contains an α,β-unsaturated lipid structure, which leads to strong fluorescence of their derivatives, and it has important application value in fluorescent probes, dyes, and optical materials.

Synthesis Analysis

The synthesis of coumarin derivatives has attracted the attention of many research groups due to their good biological activity and application value in fluorescent probes. Based on the Pechmann coumarin synthesis method, the influence of various Lewis acids on the reaction was discussed, and the optimal synthesis conditions of 7-hydroxy-4-substituted coumarins were explored.

Scientific Research Applications

Antimicrobial Activity

Coumarins, including our compound of interest, have been studied for their antimicrobial properties. In particular, 7,8-dihydroxy-4-[(4-phenylpiperazin-1-yl)methyl]chromen-2-one derivatives were synthesized and screened for in vitro antimicrobial activity. . The molecular modeling studies further supported their inhibitory potency against specific protein organisms.

Anticancer Potential

Although not explicitly reported for this compound, coumarins have been investigated as potential anticancer agents. Their diverse mechanisms of action include inhibition of cell proliferation, induction of apoptosis, and interference with tumor growth pathways. .

Anti-HIV Activity

While no direct evidence exists for this compound, coumarins have shown anti-HIV activity in some studies. .

Antioxidant and Anti-inflammatory Effects

Coumarins often possess antioxidant and anti-inflammatory properties. .

Mechanism of Action

Target of Action

It’s worth noting that coumarin-based compounds, which this compound is a part of, have been extensively studied for their diverse biological activities . They have been tested for anti-HIV , anticancer , anti-microbial , anti-tumor , antioxidant , anti-Alzheimer , anti-tuberculosis , anti-platelet activity , COX inhibitors , anti-inflammatory , anti-asthmatic , anti-viral and DNA gyrase inhibitors .

Mode of Action

It’s known that coumarin derivatives can interact with various enzymes and receptors, leading to a wide range of biological effects .

Biochemical Pathways

Coumarin derivatives have been shown to interact with a variety of biochemical pathways, leading to their diverse biological activities .

Result of Action

Coumarin derivatives have been shown to exhibit a wide range of biological activities, including anti-hiv , anticancer , anti-microbial , anti-tumor , antioxidant , anti-Alzheimer , anti-tuberculosis , anti-platelet activity , COX inhibitors , anti-inflammatory , anti-asthmatic , anti-viral and DNA gyrase inhibitors .